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Compound of Interest

Compound Name: Demeton-o sulfone

Cat. No.: B1618998

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of Demeton-o sulfone, an organophosphate metabolite. The information is curated
to support research, scientific analysis, and drug development activities.

Chemical Structure and Identification

Demeton-o sulfone, a metabolite of the insecticide Demeton, is characterized by a phosphate
core with a sulfonylated ethylthio side chain.

Chemical Structure:

IUPAC Name: O,0-diethyl O-[2-(ethylsulfonyl)ethyl] phosphorothioate[1]

CAS Number: 4891-54-7[1]

Molecular Formula: CBH1905PS2[1]

Synonyms: Thionodemeton sulfone, Systox sulfone[1]

Physicochemical and Toxicological Data

Quantitative data for Demeton-o sulfone is crucial for understanding its environmental fate,
transport, and toxicological profile. While specific experimental data for Demeton-o sulfone is
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limited, information for closely related compounds provides valuable insights.

Table 1: Physicochemical Properties of Demeton-o sulfone and Related Compounds

Demeton-S-
Property Demeton-o sulfone Source
methylsulfone
Molecular Weight 290.34 g/mol 262.29 g/mol [1][2]
N _ 120 °C @ 0.03 mm
Boiling Point 145 °C @ 0.05 Torr [1][2]

Hg

0.5x103* mm Hg @

Vapor Pressure Not Available
20°C
Water Solubility Not Available Miscible with water
LogP (Octanol-Water ) )
Not Available Not Available

Partition Coefficient)

Table 2: Acute Toxicity Data for Demeton and its Metabolites

. Route of
Compound Test Species . . LD50/LC50 Source
Administration
Demeton
(mixture of O and  Rat Oral 1.7 mg/kg [3]
S isomers)
Demeton-O-
Rat Oral 676 mg/kg [2]
methyl
Demeton-S- 32,400 pg/k
Rat Oral HOTI [4]
methylsulfone (32.4 mg/kg)
Demeton Rat Inhalation (4 hr) 15 mg/m3 [3]
Experimental Protocols
Synthesis of Demeton-o sulfone
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A specific, detailed laboratory synthesis protocol for Demeton-o sulfone is not readily available
in the public domain. However, its formation is a result of the metabolic oxidation of Demeton-
O. The synthesis of the parent Demeton mixture involves the reaction of 2-hydroxyethylethyl
sulfide with diethyl phosphor chloride thiolate in toluene, in the presence of anhydrous sodium
carbonate and metallic copper. This process yields a mixture of Demeton-S and Demeton-O
isomers.[5] Further oxidation of the Demeton-O isomer, either through metabolic processes or
controlled chemical oxidation, would yield Demeton-o sulfone.

Analytical Methodology for Residue Analysis

A common approach for the analysis of Demeton and its metabolites involves the oxidation of
all related compounds (sulfide and sulfoxide) to the corresponding sulfone, which is then
quantified by gas-liquid chromatography (GLC). Using an oxidizing agent like permanganate
that does not convert the P=S to a P=0 bond allows for the differentiation between the thiono
(Demeton-0O) and thiolo (Demeton-S) sulfones. This methodology is suitable for regulatory
purposes.

A more modern and sensitive method for the simultaneous determination of demeton-S-methyl
and its metabolites, including the sulfone, utilizes liquid chromatography coupled with mass
spectrometry (LC-MS). A general procedure involves:

e Homogenization of the sample with antioxidants.

» Extraction with acetone.

o Re-extraction with ethyl acetate using an Extrelut column.

 For lipid-rich samples, a hexane/acetonitrile partitioning step is included.
¢ Clean-up using a PSA or tandem graphitized carbon/PSA column.

o Determination by LC-MS in ESI-SIM mode.[6]

Acetylcholinesterase Inhibition Assay (Eliman's Method)

The primary mechanism of toxicity for organophosphates like Demeton-o sulfone is the
inhibition of acetylcholinesterase (AChE). The following protocol, based on the Ellman method,
can be used to quantify the inhibitory activity of Demeton-o sulfone.[7][8][9][10]
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Materials:

96-well microplate

Spectrophotometer (plate reader) capable of measuring absorbance at 405-412 nm
Acetylcholinesterase (AChE) enzyme solution (e.g., from electric eel)
Acetylthiocholine iodide (ATCI) substrate solution

5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) solution

Phosphate buffer (pH 8.0)

Demeton-o sulfone test solutions of varying concentrations

Positive control (e.g., a known AChE inhibitor like galanthamine)

Negative control (solvent used to dissolve the test compound)

Procedure:

In a 96-well plate, add 140 pL of phosphate buffer (0.1 M, pH 8.0) to each well.

Add 10 pL of the Demeton-o sulfone test solution (or positive/negative control) to the
respective wells.

Add 10 pL of the AChE enzyme solution (1 U/mL) to each well.

Incubate the plate at 25°C for 10 minutes.

Following incubation, add 10 pL of 10 mM DTNB to the reaction mixture.
Initiate the reaction by adding 10 uL of 14 mM ATCI.

Immediately measure the absorbance at 412 nm and continue to monitor for a set period
(e.g., 10 minutes) to determine the rate of reaction.[8]
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e The percentage of AChE inhibition is calculated using the formula: % Inhibition =
[(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Visualized Pathways and Workflows

To further elucidate the biological and experimental processes related to Demeton-o sulfone,
the following diagrams are provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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